Cas no 13027-76-4 (1-cyclobutylpropan-2-one)

• Product Name: 1-cyclobutylpropan-2-one
• CAS No: 13027-76-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD21240488
• CID: 2769889
• PubChem ID: 12544790
• Update Time: 2025-08-05

1-cyclobutylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylpropan-2-one
• MFCD21240488
• Cyclobutylaceton
• AKOS014797476
• 1-Cyclobutyl-2-propanone
• EN300-106081
• CS-0183924
• BS-42726
• Z1263592386
• SCHEMBL1396131
• DSZACMSTKNWDET-UHFFFAOYSA-N
• SY139852
• 13027-76-4
• 2-Propanone, 1-cyclobutyl-
• DTXSID10502000
• D79207
• AB92199
• DTXCID70452810
• 856-402-9

• MDL： MFCD21240488
• Inchi： 1S/C7H12O/c1-6(8)5-7-3-2-4-7/h7H,2-5H2,1H3
• InChI Key： DSZACMSTKNWDET-UHFFFAOYSA-N
• SMILES： O=C(C)CC1CCC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclobutylpropan-2-one

1-Cyclobutylpropan-2-One: A Versatile Chemical Intermediate in Modern Medicinal Chemistry and Beyond

1-cyclobutylpropan-2-one, with the Chemical Abstracts Service (CAS) registry number 13027-76-4, is an organic compound of significant interest in both academic and industrial settings. Its molecular formula, C₇H₁₀O, reflects a cyclobutyl group attached to a propanone backbone, forming a rigid yet reactive structure that enables diverse synthetic applications. Recent advancements in computational chemistry and synthetic methodologies have highlighted this compound's potential as a multifunctional building block in medicinal chemistry, particularly for designing bioactive molecules with tailored physicochemical properties.

The structural rigidity of 1-cyclobutylpropan-2-one arises from the strained cyclobutane ring, which imparts unique conformational constraints compared to its acyclic counterparts. This feature is advantageous in drug design, where precise spatial orientation of functional groups is critical for target specificity. A 2023 study published in Nature Communications demonstrated that incorporating this moiety into kinase inhibitors enhances their binding affinity by stabilizing the required bioactive conformation through steric hindrance effects. Such findings underscore its utility as a scaffold for optimizing molecular interactions with biological targets.

In terms of synthetic utility, cyclobutyl acetone serves as an efficient Michael acceptor due to the electron-withdrawing effect of its ketone group combined with the cycloalkyl substituent. Researchers at the University of Cambridge recently reported its use in asymmetric conjugate addition reactions catalyzed by chiral Brønsted acids, achieving enantioselectivities exceeding 95% ee under mild conditions. This method represents a breakthrough in accessing chiral cyclobutyl-containing ketones, which are integral components of natural product analogs and complex pharmaceutical intermediates.

The compound's photochemical properties have also been explored extensively. A 2024 paper in Journal of Organic Chemistry revealed its ability to undergo photocyclization under blue LED irradiation, generating polycyclic structures relevant to agrochemical development. The reaction proceeds via an excited-state intramolecular proton transfer mechanism, offering a sustainable route for constructing multi-fused ring systems without requiring hazardous metal catalysts or high-energy conditions.

In medicinal applications, cyclobutyl acetone derivatives have shown promise in anti-infective drug discovery programs targeting mycobacterial infections. Scientists at Stanford University synthesized a series of hybrid compounds combining this core structure with quinoline moieties, achieving MIC values as low as 0.5 μg/mL against drug-resistant Mycobacterium tuberculosis strains. The cyclobutane ring's ability to modulate lipophilicity while maintaining metabolic stability makes it ideal for developing compounds with favorable pharmacokinetic profiles.

The compound's role extends into materials science through its participation in Diels-Alder reactions with dienophiles like maleimides and anhydrides. A collaborative study between MIT and Merck researchers demonstrated that cross-metathesis reactions using cyclobutyl propanone derivatives can produce novel polymeric materials with tunable mechanical properties and UV resistance characteristics. These polymers exhibit potential for advanced coating applications requiring both thermal stability and optical transparency.

In recent years, continuous flow synthesis has emerged as an effective method for producing cyclobutyl-containing ketones. A 2025 publication from ETH Zurich described a microfluidic reactor system enabling controlled aldol condensation processes at near-stoichiometric conditions. This approach reduces solvent usage by 60% while maintaining product yields above 90%, aligning with current industry trends toward greener manufacturing practices without compromising scalability requirements.

Bioisosteric replacements involving cyclobutane rings